Cas no 89437-88-7 (2(3H)-Furanone, dihydro-5-hydroxy-3-(phenylmethyl)-)

• Product Name: 2(3H)-Furanone, dihydro-5-hydroxy-3-(phenylmethyl)-
• CAS No: 89437-88-7
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD18459357
• CID: 600846
• PubChem ID: 55296639
• Update Time: 2025-06-25

2(3H)-Furanone, dihydro-5-hydroxy-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, dihydro-5-hydroxy-3-(phenylmethyl)-
• 3-benzyl-5-hydroxyoxolan-2-one
• AKOS006371823
• 3-Benzyl-5-hydroxydihydrofuran-2(3H)-one
• DTXSID50717611
• 89437-88-7

• MDL： MFCD18459357
• Inchi： 1S/C11H12O3/c12-10-7-9(11(13)14-10)6-8-4-2-1-3-5-8/h1-5,9-10,12H,6-7H2
• InChI Key： GDCBPTYCEJZHQJ-UHFFFAOYSA-N
• SMILES： O1C(C(CC2C=CC=CC=2)CC1O)=O

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 2(3H)-Furanone, dihydro-5-hydroxy-3-(phenylmethyl)-

Compound CAS No 89437-88-7: 2(3H)-Furanone, Dihydro-5-Hydroxy-3-(Phenylmethyl)-

The compound with CAS No 89437-88-7, commonly referred to as 2(3H)-furanone, dihydro-5-hydroxy-3-(phenylmethyl)-, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of furanones, which are known for their versatile structures and functional groups. The furanone framework in this molecule provides a platform for diverse chemical reactions and interactions, making it a subject of interest in both academic and industrial research.

Dihydro-5-hydroxy-3-(phenylmethyl)-2(3H)-furanone is characterized by its bicyclic structure, which includes a furan ring fused with a cyclic ketone. The presence of the hydroxyl group at position 5 and the phenylmethyl substituent at position 3 introduces additional complexity to the molecule. These functional groups not only influence the physical properties of the compound but also play a crucial role in its reactivity and biological activity.

Recent studies have highlighted the potential of dihydro-furanones as precursors for the synthesis of bioactive compounds. For instance, researchers have explored the use of this compound in the development of novel antibiotics and anti-inflammatory agents. The phenylmethyl group in the molecule has been shown to enhance the bioavailability of derivatives, making them more effective in targeting specific biological pathways.

The synthesis of 2(3H)-furanone, dihydro-5-hydroxy-3-(phenylmethyl)- involves a multi-step process that typically begins with the preparation of a suitable furan derivative. The introduction of the hydroxyl group and the phenylmethyl substituent requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the production process.

In terms of applications, this compound has shown promise in the field of material science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). Additionally, its aromaticity and conjugated system contribute to its potential as a building block for optoelectronic materials.

Recent research has also focused on the environmental impact of dihydro-furanones. Studies have demonstrated that these compounds can undergo biodegradation under specific conditions, reducing their persistence in aquatic environments. This finding is particularly important for industries relying on furan-based compounds, as it highlights the need for sustainable practices in their production and disposal.

The phenylmethyl substituent in 2(3H)-furanone, dihydro-5-hydroxy-3-(phenylmethyl)- has been implicated in its ability to act as a chelating agent. This property has led to its investigation as a potential ligand in catalysis and sensor applications. By coordinating with metal ions, this compound can enhance the selectivity and efficiency of catalytic processes, making it valuable in green chemistry initiatives.

In conclusion, CAS No 89437-88-7, or 2(3H)-furanone, dihydro-5-hydroxy-3-(phenylmethyl)-, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As new findings emerge regarding its synthesis, properties, and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.